Cas no 1503943-70-1 (methyl 2-(4-chloro-3-methoxyphenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(4-chloro-3-methoxyphenyl)-2-hydroxyacetate
• CAS No: 1503943-70-1
• MF: C₁₀H₁₁ClO₄
• MW: 230.644942522049
• CID: 6442256
• PubChem ID: 79700563
• Update Time: 2025-05-20

methyl 2-(4-chloro-3-methoxyphenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-chloro-3-methoxyphenyl)-2-hydroxyacetate
• Benzeneacetic acid, 4-chloro-α-hydroxy-3-methoxy-, methyl ester

• Inchi： 1S/C10H11ClO4/c1-14-8-5-6(3-4-7(8)11)9(12)10(13)15-2/h3-5,9,12H,1-2H3
• InChI Key： ZPWQXTISEJKANO-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=C(OC)C=1)(O)C(=O)OC

Experimental Properties

• Density: 1.307±0.06 g/cm3(Predicted)
• Boiling Point: 346.1±42.0 °C(Predicted)
• pka: 11.87±0.20(Predicted)

Additional information on methyl 2-(4-chloro-3-methoxyphenyl)-2-hydroxyacetate

Research Briefing on Methyl 2-(4-Chloro-3-Methoxyphenyl)-2-Hydroxyacetate (CAS: 1503943-70-1)

Methyl 2-(4-chloro-3-methoxyphenyl)-2-hydroxyacetate (CAS: 1503943-70-1) is a synthetic intermediate of growing interest in the pharmaceutical and agrochemical industries. Recent studies have highlighted its potential as a key building block for the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and antimicrobial agents. This briefing consolidates the latest research findings on this compound, focusing on its synthetic routes, biological activities, and applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role as a precursor in the synthesis of potent COX-2 inhibitors. Researchers optimized a four-step synthetic pathway starting from 4-chloro-3-methoxybenzaldehyde, achieving an overall yield of 68%. The α-hydroxy ester moiety was found to be critical for binding affinity, as confirmed by X-ray crystallography of the enzyme-inhibitor complex. This work underscores the compound's utility in designing next-generation non-steroidal anti-inflammatory drugs (NSAIDs) with improved selectivity profiles.

In the field of antimicrobial research, a team at the University of Cambridge reported promising results in Bioorganic & Medicinal Chemistry Letters (2024). Their structure-activity relationship study revealed that derivatives of methyl 2-(4-chloro-3-methoxyphenyl)-2-hydroxyacetate exhibited significant activity against methicillin-resistant Staphylococcus aureus (MRSA), with minimum inhibitory concentrations (MICs) as low as 2 μg/mL. Molecular docking simulations suggested that the chloro and methoxy substituents play crucial roles in disrupting bacterial cell wall biosynthesis.

From a chemical perspective, advances in asymmetric synthesis have been particularly noteworthy. A recent Organic Process Research & Development paper (2024) described an enantioselective enzymatic resolution process using lipase B from Candida antarctica, achieving 99% ee for the (R)-enantiomer. This development addresses previous challenges in obtaining optically pure forms of the compound, which is essential for pharmaceutical applications where chirality affects biological activity.

The compound's stability and formulation properties have also been investigated. Accelerated stability studies under ICH guidelines showed that methyl 2-(4-chloro-3-methoxyphenyl)-2-hydroxyacetate remains stable for at least 24 months when stored at -20°C in amber glass containers. However, researchers noted sensitivity to alkaline conditions, with degradation observed at pH > 8.0. These findings have important implications for storage and handling protocols in industrial settings.

Looking forward, several pharmaceutical companies have included this compound in their preclinical pipelines. Patent applications filed in 2024 reveal its incorporation into novel drug candidates targeting rheumatoid arthritis and neurodegenerative diseases. The unique combination of its aromatic substitution pattern and hydroxyacetate functionality makes it particularly valuable for CNS drug development, where blood-brain barrier penetration is often challenging.

In conclusion, methyl 2-(4-chloro-3-methoxyphenyl)-2-hydroxyacetate (1503943-70-1) continues to emerge as a versatile intermediate with multiple therapeutic applications. Ongoing research is expected to further expand its utility in medicinal chemistry, particularly through the development of novel derivatives with enhanced pharmacological properties. The compound's commercial availability from major chemical suppliers has also increased significantly in the past year, reflecting growing demand from the research community.